Cas no 2171309-99-0 (2-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid)

• Product Name: 2-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid
• CAS No: 2171309-99-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5998623
• PubChem ID: 165582205
• Update Time: 2025-05-30

2-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid
• EN300-1532763
• EN300-1532126
• 2171428-60-5
• EN300-1532329
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cycloheptane-1-carboxylic acid
• 2172108-73-3
• 2171309-99-0
• 2-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cycloheptane-1-carboxylic acid
• 2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cycloheptane-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c31-26(30-25-13-3-1-2-12-23(25)27(32)33)17-14-18(15-17)29-28(34)35-16-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24/h4-11,17-18,23-25H,1-3,12-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： SMOXWYGQYLOHAQ-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCCCC1C(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid

2-(1R,3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic Acid: A Comprehensive Overview

The compound 2-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid (CAS No. 2171309-99-0) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclobutane ring fused with a cycloheptane moiety, along with a fluorenylmethoxycarbonyl (Fmoc) group. The stereochemistry at the 1R and 3R positions adds to its uniqueness, making it a valuable compound for studying stereochemical effects in biological systems.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and convergent synthesis. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during synthesis. This group also enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The integration of the Fmoc group allows for controlled deprotection during peptide assembly, ensuring high fidelity in the construction of complex polypeptides. Moreover, the cyclobutane ring introduces rigidity into the molecule, which can be advantageous in modulating pharmacokinetic properties such as half-life and absorption rates.

Recent studies have also highlighted the role of this compound in materials science. Its unique structure makes it a candidate for self-assembling monolayers and supramolecular assemblies. Researchers have explored its ability to form ordered nanostructures, which could find applications in nanotechnology and advanced materials development.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies suggest that it may exhibit selective inhibition against specific targets, making it a promising lead compound for drug discovery programs. Furthermore, its stereochemistry has been shown to influence its binding affinity to proteins, underscoring the importance of chirality in molecular recognition.

The synthesis of 2-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the cyclobutane ring through ring-closing metathesis and the subsequent installation of the Fmoc group via nucleophilic substitution. The stereochemical outcome is carefully controlled to ensure high enantiomeric purity.

From an environmental standpoint, this compound has been designed with green chemistry principles in mind. Its synthesis employs catalytic processes that minimize waste generation and utilize renewable feedstocks wherever possible. This aligns with current trends toward sustainable chemical manufacturing and reduces the ecological footprint associated with its production.

In conclusion, 2-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid (CAS No. 2171309-99-0) represents a significant advancement in modern organic chemistry. Its versatile structure, combined with cutting-edge synthetic methodologies and promising biological activity, positions it as a key player in both therapeutic development and materials innovation. As research continues to unfold, this compound is expected to contribute significantly to various scientific disciplines and industrial applications.